Cas no 27296-77-1 (4,6-Dimethyl-3-hydroxypyridine)
4,6-Dimethyl-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinol,4,6-dimethyl-
- 4,6-Dimethyl-3-hydroxypyridine
- 4,6-dimethylpyridin-3-ol
- 2,4-dimethyl-5-hydroxypyridine
- 3-Hydroxy-4,6-dimethylpyridin
- 3-Hydroxy-4,6-dimethylpyridine
- 3-Pyridinol,4,6-dimethyl
- 4,6-dimethyl-pyridin-3-ol
- 5-hydroxy-2,4-dimethylpyridine
- 5-Hydroxy-2,4-lutidine
- Hydroxy-3-dimethyl-4,6-pyridin
- 4,6-dimethyl-3-hydroxypyridine, AldrichCPR
- CHEMBL424648
- 4, 6-dimethylpyridin-3-ol
- AB44457
- FT-0711900
- W-202150
- CS-0205430
- OICQOTPIZHVKQL-UHFFFAOYSA-N
- MFCD08272851
- 27296-77-1
- DTXSID50567512
- 4-methyl-5-hydroxy methylpyridine
- SCHEMBL1128276
-
- MDL: MFCD08272851
- Inchi: 1S/C7H9NO/c1-5-3-6(2)8-4-7(5)9/h3-4,9H,1-2H3
- InChI Key: OICQOTPIZHVKQL-UHFFFAOYSA-N
- SMILES: OC1=CN=C(C)C=C1C
Computed Properties
- Exact Mass: 123.06800
- Monoisotopic Mass: 123.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 302.87°C at 760 mmHg
- Flash Point: 136.971°C
- Refractive Index: 1.544
- PSA: 33.12000
- LogP: 1.40400
4,6-Dimethyl-3-hydroxypyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-Dimethyl-3-hydroxypyridine Pricemore >>
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4,6-Dimethyl-3-hydroxypyridine Suppliers
4,6-Dimethyl-3-hydroxypyridine Related Literature
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Hyunji Lee,Dong-Guk Kim,Suhrid Banskota,You Kyoung Lee,Tae-gyu Nam,Jung-Ae Kim,Byeong-Seon Jeong Org. Biomol. Chem. 2014 12 8702
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Kenneth J. Broadley,Erica Burnell,Robin H. Davies,Alan T. L. Lee,Stephen Snee,Eric J. Thomas Org. Biomol. Chem. 2016 14 3765
Additional information on 4,6-Dimethyl-3-hydroxypyridine
4,6-Dimethyl-3-hydroxypyridine: A Comprehensive Overview
4,6-Dimethyl-3-hydroxypyridine (CAS No: 27296-77-1) is a fascinating organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of hydroxyl and methyl groups at specific positions on the pyridine ring imparts unique chemical properties and functional versatility to 4,6-Dimethyl-3-hydroxypyridine.
The molecular structure of 4,6-Dimethyl-3-hydroxypyridine consists of a pyridine ring with hydroxyl (-OH) and methyl (-CH₃) substituents at positions 3, 4, and 6. This substitution pattern significantly influences the compound's reactivity, solubility, and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of various bioactive molecules, including antioxidants and anti-inflammatory agents.
One of the most notable aspects of 4,6-Dimethyl-3-hydroxypyridine is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex molecular frameworks. For instance, its hydroxyl group can undergo various functional group transformations, such as oxidation or esterification, to yield derivatives with enhanced pharmacological properties.
In terms of synthesis, 4,6-Dimethyl-3-hydroxypyridine can be prepared through several routes. One common method involves the condensation of aldehydes or ketones with appropriate amine derivatives under specific reaction conditions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.
The application of 4,6-Dimethyl-3-hydroxypyridine extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.
From an environmental perspective, 4,6-Dimethyl-3-hydroxypyridine has been studied for its biodegradability and eco-friendly properties. Research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it a safer alternative for certain industrial applications.
In conclusion, 4,6-Dimethyl-3-hydroxypyridine (CAS No: 27296-77-1) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
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